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Compound of Interest

Compound Name: 5-Chlorobenzotriazole

Cat. No.: B1630289

For Researchers, Scientists, and Drug Development Professionals

Introduction

5-Chlorobenzotriazole is a chlorinated heterocyclic aromatic compound that has garnered
significant interest in various scientific and industrial fields. Its unique chemical structure,
comprising a benzene ring fused to a 1,2,3-triazole ring with a chlorine substituent, imparts a
range of valuable properties. This technical guide provides a comprehensive overview of the
physical and chemical characteristics of 5-Chlorobenzotriazole, detailed experimental
protocols for its synthesis and analysis, and an exploration of its current and potential
applications, particularly in the realm of drug development.

Physical and Chemical Properties

5-Chlorobenzotriazole is typically a white to off-white or light pink powder.[1][2] It is stable
under normal storage conditions in a cool, dry, and well-ventilated area away from incompatible
substances.[1]

Quantitative Data Summary

The following table summarizes the key physical and chemical properties of 5-
Chlorobenzotriazole.
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Property Value Reference(s)
Molecular Formula CeHaCINs3 [2]
Molecular Weight 153.57 g/mol [2]
Melting Point 157-159 °C [2][3]
Boiling Point 315.5 °C at 760 mmHg [4]
White to off-white/light pink
Appearance [1112]
powder

N Soluble in hot water; sparingly
Solubility _ [1][5]
soluble in water

pKa 7.46 £ 0.40 (Predicted) [1]

CAS Number 94-97-3 [1]

Experimental Protocols
Synthesis of 5-Chlorobenzotriazole

A common method for the synthesis of 5-Chlorobenzotriazole involves the reduction of 4-
chloro-2-nitroaniline followed by diazotization and cyclization.

Materials:

4-chloro-2-nitroaniline

e lron powder

e Concentrated hydrochloric acid
e Glacial acetic acid

e Sodium nitrite

o Water

e Ethanol (98 wt.%)
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» Activated carbon
Procedure:
Step 1: Reduction of 4-chloro-2-nitroaniline to 4-chloro-1,2-phenylenediamine

e To areactor, add iron powder, water (20-25 times the volume of hydrochloric acid), and
concentrated hydrochloric acid.

 Stir the mixture and heat to 70-85 °C for 30-45 minutes to activate the iron powder.
e Cool the mixture to 60-65 °C.

e Slowly add 4-chloro-2-nitroaniline while stirring. The molar ratio of iron powder to
concentrated hydrochloric acid to 4-chloro-2-nitroaniline should be 6-8 : 1-1.5: 1.

 After the addition is complete, add ethanol (1/15 to 1/20 of the 98 wt.% solution).
o The reaction will yield a crude product of 4-chloro-1,2-phenylenediamine.

Step 2: Diazotization and Cyclization to 5-Chlorobenzotriazole

e Add the crude 4-chloro-1,2-phenylenediamine to a reactor.

e Add glacial acetic acid and an equal volume of water, and stir to dissolve.

e Cool the solution to -5to 5 °C.

o While maintaining the temperature between -5 and 5 °C, slowly add an aqueous solution of
sodium nitrite.

» After the addition is complete, warm the mixture to 75-85 °C and maintain this temperature
for 1.5-2 hours.

e Add activated carbon and heat the mixture to boiling for 20-30 minutes.
« Filter the hot solution.

e Cool the mother liquor to allow for precipitation of the product.
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o Collect the precipitate and dry it to obtain 5-Chlorobenzotriazole.

Spectroscopic Analysis

Nuclear Magnetic Resonance (NMR) Spectroscopy

o Sample Preparation: Dissolve approximately 10-20 mg of 5-Chlorobenzotriazole in a
suitable deuterated solvent (e.g., DMSO-de). Filter the solution to remove any particulate
matter and transfer it to a clean NMR tube.

e 'H NMR Analysis: Acquire the proton NMR spectrum. For 5-Chlorobenzotriazole in DMSO-
ds, characteristic peaks are observed around & 14.00 (broad singlet, 1H, NH), & 8.06 (d, 1H),
0 8.02 (d, 1H), and & 7.48 (dd, 1H).[6]

Infrared (IR) Spectroscopy

o Sample Preparation (KBr Pellet Method): Grind a small amount of 5-Chlorobenzotriazole
with spectroscopic grade potassium bromide (KBr) to a fine powder. Press the powder into a
thin, transparent pellet using a hydraulic press.

e Analysis: Place the KBr pellet in the sample holder of the IR spectrometer and acquire the
spectrum.

Mass Spectrometry (MS)

o Sample Preparation: Prepare a dilute solution of 5-Chlorobenzotriazole in a suitable volatile
solvent (e.g., methanol or acetonitrile).

e Analysis: Introduce the sample into the mass spectrometer (e.g., via electrospray ionization -
ESI). The resulting mass spectrum will show the molecular ion peak corresponding to the
mass-to-charge ratio of the protonated or deprotonated molecule.

Applications

5-Chlorobenzotriazole is a versatile compound with a range of industrial and research
applications.
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« Corrosion Inhibitor: It is widely used to protect metals, particularly copper and its alloys, from
corrosion.[1][2] It forms a protective film on the metal surface, inhibiting both anodic and
cathodic reactions.[7]

o UV Stabilizer: Its ability to absorb ultraviolet radiation makes it a useful additive in plastics
and coatings to prevent degradation from sun exposure.[2]

o Photography: It acts as a stabilizer in photographic emulsions.[1]

» Organic Synthesis: It serves as a valuable intermediate in the synthesis of pharmaceuticals
and agrochemicals.[1]

Potential in Drug Development

While research on the direct therapeutic applications of 5-Chlorobenzotriazole is limited, its
derivatives have shown promising biological activities, suggesting that the 5-
chlorobenzotriazole scaffold is a valuable pharmacophore.

Antiviral Activity

Derivatives of 5-chlorobenzotriazole have demonstrated antiviral activity against a range of
RNA viruses, including Coxsackievirus B5 and Bovine Viral Diarrhea Virus (BVDV).[8] The
proposed mechanism of action for some benzotriazole derivatives involves the inhibition of the
early stages of viral infection, such as attachment to the host cell.[9]

Anticancer Activity

Studies on related chlorinated benzotriazole compounds have indicated potential
antiproliferative and pro-apoptotic effects.[9] The proposed mechanisms for the anticancer
activity of related heterocyclic compounds include the induction of apoptosis through the
mitochondrial pathway and the modulation of key signaling cascades such as NF-kB and
MAPK.[6]

Visualizations
Experimental and Logical Workflows
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General workflow for the synthesis, analysis, and application of 5-Chlorobenzotriazole.

Proposed Mechanism of Corrosion Inhibition
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Proposed mechanism of corrosion inhibition by 5-Chlorobenzotriazole.

Proposed Signaling Pathway for Anticancer Activity of
Related Compounds
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Proposed anticancer mechanisms of related benzotriazole compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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